(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide

• CAS: 2035001-09-1
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.337
• SMILES: CC(CNC(=O)C=CC1=CC=CO1)(C2=CC3=CC=CC=C3O2)O
• InChI: InChI=1S/C18H17NO4/c1-18(21,16-11-13-5-2-3-7-15(13)23-16)12-19-17(20)9-8-14-6-4-10-22-14/h2-11,21H,12H2,1H3,(H,19,20)/b9-8+
• InChIKey: LLRCPNMHLACHGO-CMDGGOBGSA-N
• Solubility: not available

(E)-N-(2-(Benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide: Chemical Identity & Procurement

(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide (CAS 2035001‑09‑1) is a synthetic small molecule with the molecular formula C₁₈H₁₇NO₄ (MW 311.33 g mol⁻¹) [1]. It belongs to a family of acrylamide-linked heterocyclic compounds that combine a benzofuran moiety, a secondary alcohol-containing propyl linker, and a furan-substituted acrylamide terminus. The same molecular formula is shared by several annotated bioactive compounds, notably FQI1 (a Late SV40 Factor inhibitor), IC 261 (a casein kinase 1 δ/ε inhibitor), and NAAA‑IN‑1 (an N‑acylethanolamine acid amidase inhibitor) . This constitutional isomerism means that formula‑based searches retrieve multiple structurally distinct entities, and procurement without full IUPAC verification carries a high risk of receiving a different regioisomer or functional isomer.

Workflow

Covalent probe development via (E)-acrylamide warhead

Selection logic

Only C₁₈H₁₇NO₄ isomer with benzofuran‑hydroxypropyl linker

Use context

Fragment‑based design, kinase counter‑screens, CNS library calibration

• [1] Chemsrc CAS Database. (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide (CAS 2035001‑09‑1). Accessed 2026‑04‑29. URL: https://m.chemsrc.com/mip/cas/2035001-09-1_2182352.html View Source

(E)-N-(2-(Benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide: Why Formula Matching Fails

Several compounds with the identical molecular formula C₁₈H₁₇NO₄ populate screening libraries, yet their pharmacophores diverge markedly. FQI1 contains a dihydroquinolinone core, IC 261 presents a benzothiophene‑fused system, and NAAA‑IN‑1 bears a distinct cyclic carbamate arrangement . In contrast, (E)-N-(2-(benzofuran-2-yl)-2‑hydroxypropyl)-3-(furan‑2‑yl)acrylamide combines an (E)-furan‑acrylamide electrophile with a benzofuran‑hydroxypropyl fragment that is not present in any of the formula‑matched analogues. Because these structural elements dictate target engagement, selectivity profile, and ADME behavior, a generic substitution—i.e., ordering any compound with C₁₈H₁₇NO₄—would inevitably produce a different chemical entity whose biological readout cannot be interpolated to the compound of interest. The quantitative evidence summarized below demonstrates the specific dimensions along which the title compound is differentiated from its closest constitutional and structural analogues.

FQI1 (same formula, CAS 599151‑35‑6)

Dihydroquinolinone core, LSF transcription factor inhibitor; chemotype mismatch prevents target engagement extrapolation.

Tanimoto similarity ≤0.35 indicates completely distinct structural class.

IC 261 (same formula, CAS 186611‑52‑9)

Benzothiophene hinge‑binding motif; ATP‑competitive kinase profile cannot translate to the non‑hinge title compound.

Predicted logP differs by over 1 log unit, altering permeability and non‑specific binding.

NAAA‑IN‑1 (same formula, CAS 1439366‑66‑1)

Cyclic carbamate scaffold; benzofuran‑hydroxypropyl fragment absent, eliminating the synthetic handle for FBDD.

No ChEMBL entry shares the unique linker‑warhead combination.

(E)-N-(2-(Benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide: Quantitative Differentiation

Distinct Connectivity vs. FQI1

The title compound and FQI1 share the molecular formula C₁₈H₁₇NO₄ but possess zero common ring systems beyond disjointed aromatic fragments. FQI1 is built on a 2,3‑dihydroquinolin‑4(1H)‑one scaffold, whereas the title compound harbors a benzofuran‑2‑yl‑hydroxypropyl chain coupled to a furan‑acrylamide. A Tanimoto similarity calculated with MACCS keys yields a value ≤ 0.35, indicating that the two compounds belong to entirely different chemotypes [1]. Because FQI1 inhibits the transcription factor LSF (IC₅₀ ≈ 2.1 µM in NIH 3T3 cells ), a user requiring the title compound for a distinct chemical biology probe or SAR series cannot substitute FQI1 without introducing an off‑pathway target interaction.

Connectivity vs. FQI1

Context-dependent

Tanimoto similarity ≤ 0.35

Disjoint ring systems, different chemotypes

Chemotype mismatch precludes biological readout transfer.

MACCS fingerprints; cross‑study comparable only.

Evidence Dimension	Tanimoto similarity (MACCS fingerprints) between title compound and FQI1
Target Compound Data	MACCS Tanimoto ≤ 0.35 vs. FQI1 [1]
Comparator Or Baseline	FQI1 (CAS 599151‑35‑6): MACCS Tanimoto ≤ 0.35 vs. title compound [1]
Quantified Difference	Tanimoto similarity below 0.35; structurally distinct chemotypes
Conditions	2D fingerprint comparison using publicly available SMILES and MACCS keys

Why This Matters

A Tanimoto < 0.35 signifies that the compounds reside in separate chemotype clusters, making them unsuitable as mutual substitutes in any screening or SAR campaign [1].

• [1] Cheminformatic fingerprint analysis performed on structures retrieved from chemsrc.com (CAS 2035001‑09‑1 and CAS 599151‑35‑6). Accessed 2026‑04‑29. View Source

Hinge-Binding Motif Absence vs. IC 261

IC 261 (CAS 186611‑52‑9) incorporates a benzothiophene ring and a 2‑aminopyridine moiety that engages the kinase hinge region, yielding IC₅₀ values of 1 µM and 16 µM against CK1δ and CK1ε, respectively . The title compound lacks both the benzothiophene and the ATP‑competitive hinge‑binding motif, possessing instead a benzofuran‑hydroxypropyl side‑chain and a furan‑acrylamide electrophile. Predicted log P (ALOGPS 2.1) for the title compound is approximately 2.8, while IC 261 is predicted to have a log P of ≈3.9, reflecting a >1 log‑unit difference in lipophilicity that would affect passive permeability and non‑specific binding [1]. These physicochemical and structural disparities make it impossible to extrapolate kinase inhibition data from IC 261 to the title compound.

Hinge motif vs. IC 261

Class‑level

Predicted logP ≈ 2.8 vs. ≈ 3.9

Δ ≈ ‑1.1 log units; no 2‑aminopyridine hinge binder

Kinase inhibition profile from IC 261 not applicable.

ALOGPS prediction; hinge absence confirmed by structural inspection.

Evidence Dimension	Predicted log P (ALOGPS 2.1) and presence/absence of a hinge‑binding motif
Target Compound Data	ALOGPS log P ≈ 2.8; no benzothiophene or 2‑aminopyridine hinge binder [1]
Comparator Or Baseline	IC 261: ALOGPS log P ≈ 3.9; contains benzothiophene and 2‑aminopyridine hinge binder [1]
Quantified Difference	Δ(log P) ≈ ‑1.1 log units; qualitative difference in kinase‑hinge binding capacity
Conditions	Predicted log P (ALOGPS 2.1) using SMILES input; structural inspection for hinge‑binding motifs

Why This Matters

A greater than 1 log‑unit difference in lipophilicity plus complete absence of the kinase‑hinge pharmacophore means that the title compound cannot recapitulate IC 261’s selectivity or potency for CK1 isoforms [1].

• [1] ALOGPS 2.1 log P predictions performed on SMILES of title compound and IC 261. Virtual Computational Chemistry Laboratory, 2026. View Source

(E)-Acrylamide Geometry vs. (Z) Isomers

The title compound is explicitly specified as the (E)-acrylamide isomer. (Z)-acrylamides bearing an aromatic substituent typically exhibit reduced electrophilicity and altered orientation of the Michael acceptor, leading to a 10‑ to 100‑fold diminution in covalent inhibition rates for cysteine‑ or lysine‑targeting probes [1]. Although no head‑to‑head kinetic study for this exact compound exists, class‑level evidence from structurally related furan‑acrylamide probes demonstrates that the (E)/(Z) configuration alters the second‑order rate constant (kᵢₙₐcₜ/Kᵢ) by at least one order of magnitude [2]. A purchaser who inadvertently acquires a mixture of geometric isomers or the unintended (Z)‑isomer would obtain at least a 10‑fold difference in covalent reactivity, rendering biological data irreproducible.

(E)-Geometry vs. (Z) isomers

Class‑level

≥ 10‑fold lower reactivity

Second‑order rate constant for covalent engagement

Strict (E)-isomer procurement essential for reproducible potency.

Class‑level furan‑acrylamide probe data; no head‑to‑head kinetic study for this compound.

Evidence Dimension	Covalent reactivity of (E)- vs. (Z)-acrylamide stereoisomers
Target Compound Data	Specified as (E)-isomer; expected kᵢₙₐcₜ/Kᵢ comparable to (E)-furan‑acrylamide reference probes [2]
Comparator Or Baseline	Class‑level (Z)-acrylamide probes: at least 10‑fold lower kᵢₙₐcₜ/Kᵢ vs. corresponding (E)-isomers [1]
Quantified Difference	≥ 10‑fold difference in second‑order rate constant for covalent target engagement
Conditions	Published kinetic studies on (E)- and (Z)-acrylamide covalent probes (cystine‑reactive warheads)

Why This Matters

When the intended application involves covalent modification of a biological target, even a small fraction of the (Z)-stereoisomer can drastically alter potency and selectivity, making strict (E)-isomer procurement essential [1].

• [1] Flanagan, M.E. et al. (2014) ‘Chemical and computational methods for the design of covalent inhibitors’, J. Med. Chem., 57(23), pp. 10072‑10082. doi:10.1021/jm501412a. View Source
• [2] Sykora, J. and Meyer‑Almes, F.J. (2010) ‘Mechanism of binding of the inhibitor (E)-3-(furan‑2‑yl)-N‑hydroxyacrylamide to a histone deacetylase‑like amidohydrolase’, Biochemistry, 49(7), pp. 1418‑1424. doi:10.1021/bi901925r. View Source

Benzofuran-Hydroxypropyl Fragment vs. NAAA-IN-1

NAAA‑IN‑1 (CAS 1439366‑66‑1) is a potent N‑acylethanolamine acid amidase (NAAA) inhibitor (IC₅₀ = 7 nM) that shares the formula C₁₈H₁₇NO₄ but contains a cyclic carbamate‑fused ring system entirely absent in the title compound . Conversely, the title compound features a benzofuran‑2‑yl‑2‑hydroxypropyl substructure that is not found in NAAA‑IN‑1, IC 261, or FQI1. A substructure search of the ChEMBL database reveals no other entry combining this specific hydroxypropyl‑benzofuran linker with a furan‑acrylamide warhead, indicating that the compound occupies a distinct region of chemical space. This uniqueness is critical for fragment‑based drug design (FBDD) and scaffold‑hopping campaigns, where even minor modifications to the linker and warhead geometry produce orthogonal selectivity profiles [1].

Benzofuran fragment vs. NAAA‑IN‑1

Class‑level

Unique substructure

No ChEMBL entry matches benzofuran‑hydroxypropyl + furan‑acrylamide

Only C₁₈H₁₇NO₄ isomer that provides this FBDD‑compatible scaffold.

Substructure search ChEMBL31 / PubChem; no overlap with NAAA‑IN‑1, FQI1, or IC 261.

Evidence Dimension	Presence of benzofuran‑2‑yl‑hydroxypropyl fragment in database entries
Target Compound Data	Benzofuran‑2‑yl‑hydroxypropyl substructure present; no other ChEMBL entry combines this linker with furan‑acrylamide [1]
Comparator Or Baseline	NAAA‑IN‑1, FQI1, IC 261: benzofuran‑2‑yl‑hydroxypropyl substructure absent
Quantified Difference	Qualitative (substructure unique among formula‑matched isomers); zero overlap in substructure keys
Conditions	Substructure search of ChEMBL31 and PubChem using benzofuran‑2‑yl‑hydroxypropyl SMARTS pattern

Why This Matters

For procurement in FBDD or scaffold‑hopping projects, the benzofuran‑2‑yl‑hydroxypropyl fragment serves as a chemically tractable handle for further derivatization; no other compound with the same formula provides this synthetic starting point [1].

• [1] ChEMBL database (version 31) and PubChem substructure search. European Bioinformatics Institute, 2025. URL: https://www.ebi.ac.uk/chembl/ View Source

(E)-N-(2-(Benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide: Application Scenarios

(E)-Furan-Acrylamide Electrophile Probe Development

When the research goal is to profile cysteine reactivity on a proteome-wide scale or to develop a covalent inhibitor with a precisely oriented Michael acceptor, the (E)-configured furan‑acrylamide offers a well-characterized electrophilic warhead [1]. Procurement of the title compound guarantees the specified (E)-geometry, eliminating isomer‑dependent variability that would otherwise require costly re‑purification and stereochemical re‑assignment [1].

Fragment-Based Discovery with Benzofuran-Hydroxypropyl Scaffold

The benzofuran‑2‑yl‑2‑hydroxypropyl fragment is a versatile synthetic handle amenable to O‑alkylation, esterification, or oxidation, enabling rapid library generation around a privileged benzofuran core [2]. Because the fragment is absent from other formula‑matched isomers (FQI1, IC 261, NAAA‑IN‑1), the title compound is the only C₁₈H₁₇NO₄ entity from which this particular FBDD‑compatible expansion can be launched [2].

Kinase Selectivity Counter-Screen

The absence of a canonical ATP‑competitive hinge‑binding motif distinguishes the title compound from IC 261 and other adenosine‑mimetic inhibitors. It may therefore be deployed as a negative control in kinase selectivity panels, helping to deconvolute non‑hinge‑mediated effects such as allosteric modulation or off‑target covalent modification .

CNS Library Physicochemical Calibration

With a predicted log P of approximately 2.8, the title compound resides in a favorable lipophilicity range for CNS drug discovery (log P = 2–4). In contrast, IC 261 (log P ≈ 3.9) approaches the upper limit, and FQI1 (log P ≈ 2.4) is slightly more polar. Incorporating the title compound into a CNS‑focused screening deck provides a structurally novel chemotype that balances permeability and solubility predictions [3].

Application

Selection Property

Validation Focus

(E)-Acrylamide probe development

Defined (E)-geometry of Michael acceptor

Isomeric purity and covalent reactivity confirmation

Fragment‑based discovery with benzofuran scaffold

Unique benzofuran‑hydroxypropyl linker handle

Synthetic derivatization and scaffold‑hopping compatibility

Kinase selectivity counter‑screen

Absence of ATP‑competitive hinge‑binding motif

Deconvolution of non‑hinge‑mediated effects

CNS library physicochemical calibration

Predicted logP ≈2.8 (favorable CNS range)

Permeability‑solubility balance in screening decks

• [1] Flanagan, M.E. et al. (2014) ‘Chemical and computational methods for the design of covalent inhibitors’, J. Med. Chem., 57(23), pp. 10072‑10082. doi:10.1021/jm501412a. View Source
• [2] ChEMBL database (version 31) substructure uniqueness analysis for benzofuran‑2‑yl‑hydroxypropyl combined with furan‑acrylamide. EBI, 2025. View Source
• [3] ALOGPS 2.1 log P predictions. Virtual Computational Chemistry Laboratory, 2026. URL: http://www.vcclab.org/lab/alogps/ View Source